N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C22H17N3O6/c1-12-3-7-19-16(9-12)24-22(31-19)15-11-14(5-6-18(15)26)23-21(27)13-4-8-20(30-2)17(10-13)25(28)29/h3-11,26H,1-2H3,(H,23,27)
• InChI Key: XEKWCXGHVPNASF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)NC(=O)C4=CC(=C(C=C4)OC)[N+](=O)[O-])O
• Molecular Formula: C22H17N3O6
• Molecular Weight: 419.4 g/mol

Description

“N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-4-methoxy-3-nitrobenzamide” is a chemical compound that belongs to the class of benzoxazoles. Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It is a bicyclic planar molecule and is the most favorable moiety for researchers because it has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Synthesis Analysis

Benzoxazole derivatives can be synthesized using 2-aminophenol as a precursor. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives is a bicyclic planar molecule. The motif exhibits a high possibility of broad substrate scope and functionalization.

Chemical Reactions Analysis

Benzoxazole derivatives have been synthesized via different pathways. A condensation reaction between 2-aminophenol and aldehydes to produce 2-aryl benzoxazole derivatives in good yield using a pent-ethylene diammonium pentachloro bismuth catalyst at room temperature under solvent-free conditions has been reported.

Future Directions

Benzoxazole derivatives have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials. They are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-oxidant, anti-inflammatory effects, and so on. Therefore, the future direction could be to explore more about the potential applications of benzoxazole derivatives in medicinal chemistry.